Cas no 2870681-71-1 (2-[(2-Chloro-6-quinolinyl)oxy]acetic acid)

• Product Name: 2-[(2-Chloro-6-quinolinyl)oxy]acetic acid
• CAS No: 2870681-71-1
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 6420466
• Update Time: 2025-10-30

2-[(2-Chloro-6-quinolinyl)oxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2-Chloro-6-quinolinyl)oxy]acetic acid

• Inchi： 1S/C11H8ClNO3/c12-10-4-1-7-5-8(16-6-11(14)15)2-3-9(7)13-10/h1-5H,6H2,(H,14,15)
• InChI Key： OOQNQQYFWQBBEB-UHFFFAOYSA-N
• SMILES： C(O)(=O)COC1=CC=C2C(=C1)C=CC(Cl)=N2

Experimental Properties

• Density: 1.450±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 429.1±30.0 °C(Predicted)
• pka: 2.99±0.40(Predicted)

Additional information on 2-[(2-Chloro-6-quinolinyl)oxy]acetic acid

Introduction to 2-[(2-Chloro-6-quinolinyl)oxy]acetic Acid (CAS No. 2870681-71-1)

2-[(2-Chloro-6-quinolinyl)oxy]acetic acid, identified by the Chemical Abstracts Service registry number CAS No. 2870681-71-1, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of quinoline derivatives, which have been widely studied for their diverse biological activities. The structural features of 2-[(2-Chloro-6-quinolinyl)oxy]acetic acid include a chloro-substituted quinoline ring connected to an acetic acid moiety through an oxygen atom, making it a versatile scaffold for further chemical modifications and biological investigations.

The quinoline core is a well-known pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anti-inflammatory, and anticancer properties. The introduction of a chloro group at the 2-position and an acetoxy group at the 6-position enhances the electronic properties of the quinoline ring, potentially influencing its interaction with biological targets. This modification has been strategically employed to develop novel compounds with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

In recent years, there has been a growing interest in quinoline derivatives as potential candidates for treating various diseases, particularly cancer and infectious diseases. The acetic acid moiety in 2-[(2-Chloro-6-quinolinyl)oxy]acetic acid provides a carboxylic acid functionality that can be further functionalized to introduce additional pharmacological properties. For instance, this group can be used to form esters, amides, or other derivatives that may enhance solubility or target specificity.

One of the most compelling aspects of 2-[(2-Chloro-6-quinolinyl)oxy]acetic acid is its potential as a lead compound for drug discovery. Researchers have leveraged its structural framework to develop analogs with enhanced activity against specific biological pathways. For example, studies have shown that quinoline derivatives can inhibit kinases and other enzymes involved in cancer cell proliferation. The chloro and acetoxy substituents may play critical roles in modulating the binding affinity and selectivity of these compounds towards their targets.

The synthesis of 2-[(2-Chloro-6-quinolinyl)oxy]acetic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions on the quinoline ring followed by esterification or hydrolysis to introduce the acetoxy group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to construct the desired carbon-carbon bonds efficiently.

The pharmacological evaluation of 2-[(2-Chloro-6-quinolinyl)oxy]acetic acid has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. Additionally, preliminary in vivo studies suggest that this compound may exhibit favorable pharmacokinetic properties, including good bioavailability and tissue distribution.

The versatility of 2-[(2-Chloro-6-quinolinyl)oxy]acetic acid as a chemical scaffold has also led to its exploration in combination therapies. By pairing this compound with other drugs that target different pathways, researchers aim to achieve synergistic effects that could overcome drug resistance and improve treatment outcomes. Such combinatorial approaches are particularly relevant in oncology, where resistance remains a significant challenge.

The development of novel drug candidates like 2-[(2-Chloro-6-quinolinyl)oxy]acetic acid relies heavily on advances in computational chemistry and molecular modeling. These tools allow researchers to predict the binding modes of compounds to biological targets and optimize their structures for improved efficacy. By integrating experimental data with computational insights, scientists can accelerate the drug discovery process and reduce the time required to bring new therapies to market.

The future prospects for 2-[(2-Chloro-6-quinolinyl)oxy]acetic acid are promising, with ongoing research aimed at elucidating its mechanism of action and identifying new therapeutic applications. As our understanding of disease biology continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for complex diseases. The combination of traditional organic synthesis with modern biotechnological approaches ensures that discoveries in this field will remain dynamic and impactful.